1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine

• IUPAC Name: 4-piperidin-1-yl-1-[(3,4,5-trimethoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C20H32N2O3/c1-23-18-13-16(14-19(24-2)20(18)25-3)15-21-11-7-17(8-12-21)22-9-5-4-6-10-22/h13-14,17H,4-12,15H2,1-3H3
• InChI Key: LMNQMXJENKZBTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCC(CC2)N3CCCCC3
• Molecular Formula: C20H32N2O3
• Molecular Weight: 348.5 g/mol

Description

1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine, also known as TMBP, is a chemical compound that has been studied extensively for its potential use in scientific research. TMBP has been found to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. In

Mechanism of Action

The exact mechanism of action of 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine is still being studied. However, it is believed that 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine acts as a partial agonist at dopamine and serotonin receptors in the brain. This partial agonism results in the modulation of neurotransmitter release, leading to the biochemical and physiological effects observed in studies.
Biochemical and Physiological Effects
1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has been found to have a variety of biochemical and physiological effects. It has been shown to modulate dopamine and serotonin receptors in the brain, leading to changes in neurotransmitter release. Additionally, 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has also been studied for its potential use in the treatment of addiction and drug abuse.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine in lab experiments is its specificity for dopamine and serotonin receptors. This specificity allows researchers to study the effects of 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine on these receptors without interfering with other neurotransmitter systems. Additionally, 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has been shown to have a low toxicity profile, making it a safer alternative to other compounds.
One limitation of using 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine in lab experiments is its limited solubility in water. This can make it difficult to administer 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine to animals or cells in vitro. Additionally, 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has a relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are many potential future directions for research on 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine. One area of interest is the development of 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine analogs with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to fully understand the mechanism of action of 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine and its effects on neurotransmitter systems in the brain. 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has also been studied for its potential use in the treatment of addiction and drug abuse, and further research in this area could lead to the development of novel treatments for these conditions.

Synthesis Methods

1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine can be synthesized through a multi-step process involving the condensation of piperidine with 3,4,5-trimethoxybenzaldehyde. The resulting intermediate is then reduced with sodium borohydride to yield 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine. This synthesis method has been optimized over the years to improve the yield and purity of 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine.

Scientific Research Applications

1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has been studied extensively for its potential use in scientific research. It has been found to have a variety of biochemical and physiological effects, including the modulation of dopamine and serotonin receptors in the brain. 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, 1'-(3,4,5-trimethoxybenzyl)-1,4'-bipiperidine has been studied for its potential use in the treatment of addiction and drug abuse.